Cas no 2228179-81-3 ({1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol)

• Product Name: {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol
• CAS No: 2228179-81-3
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6402774
• PubChem ID: 165722302
• Update Time: 2025-06-29

{1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol
• EN300-1784493
• {1-[2-(piperidin-1-yl)pyridin-3-yl]cyclopropyl}methanol
• 2228179-81-3

• Inchi： 1S/C14H20N2O/c17-11-14(6-7-14)12-5-4-8-15-13(12)16-9-2-1-3-10-16/h4-5,8,17H,1-3,6-7,9-11H2
• InChI Key： KAFHPPPCZYGHLK-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CN=C2N2CCCCC2)CC1

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 36.4Ų

Additional information on {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol

Chemical Profile of {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol (CAS No. 2228179-81-3)

{1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol, identified by the CAS number 2228179-81-3, is a structurally complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound features a cyclopropyl moiety linked to a pyridine ring, which is further substituted with a piperidine group, creating a scaffold that is both intriguing and potentially valuable for drug discovery applications.

The molecular architecture of {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol suggests a high degree of conformational flexibility, which can be exploited to interact with biological targets in diverse ways. The presence of both piperidine and pyridine rings is particularly noteworthy, as these heterocycles are well-documented for their ability to modulate biological processes through binding to enzymes and receptors. Specifically, the piperidine ring is commonly found in many bioactive molecules, including antiviral and anticancer agents, while the pyridine ring often serves as a key pharmacophore in neurological and cardiovascular drugs.

In recent years, there has been a growing interest in the development of small molecules that incorporate cyclopropyl groups. The cyclopropyl moiety is known to enhance metabolic stability and binding affinity, making it an attractive feature for medicinal chemists seeking to optimize drug candidates. The combination of these structural elements in {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol positions it as a promising candidate for further exploration in therapeutic contexts.

One of the most compelling aspects of this compound is its potential for interaction with biological targets that are implicated in various diseases. For instance, the pyridine-piperidine-cyclopropyl triad could theoretically engage with enzymes such as kinases or phosphodiesterases, which are frequently targeted in oncology and inflammatory diseases. Additionally, the compound's ability to cross the blood-brain barrier may make it suitable for treating central nervous system disorders.

Recent advances in computational chemistry have enabled more sophisticated virtual screening approaches, allowing researchers to predict the binding modes and potential activities of molecules like {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol with greater accuracy. These simulations have hinted at its potential as an inhibitor of certain enzyme families, particularly those involved in metabolic pathways relevant to diabetes and obesity. The cyclopropyl group, in particular, has been shown to contribute to favorable interactions with hydrophobic pockets on protein surfaces, enhancing binding affinity.

The synthesis of {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol presents an interesting challenge due to its complex connectivity. Traditional synthetic routes may involve multi-step sequences that require careful optimization to ensure high yield and purity. However, recent methodologies have demonstrated the feasibility of constructing such molecules through more streamlined approaches, leveraging transition-metal catalysis and cross-coupling reactions to facilitate bond formation between the cyclopropyl, pyridine, and piperidine moieties.

In terms of pharmacokinetic properties, preliminary data suggest that {1-2-(piperidin-1-yl)pyridin-3-ylcyclopropyl}methanol exhibits reasonable solubility in both aqueous and organic solvents, which could facilitate its formulation into various dosage forms. Furthermore, its stability under different storage conditions appears promising, indicating potential for long-term viability in clinical settings.

The compound's structural features also make it an attractive scaffold for structure-based drug design. High-resolution crystal structures of target proteins bound to analogs of {1-2-(piperidin-1-yl)pyridin-3-y lcycloprop yl)methanol could provide critical insights into its mechanism of action. Such information would be invaluable for optimizing potency and selectivity while minimizing off-target effects.

As research in medicinal chemistry continues to evolve, compounds like {1 -2-( piperidin - 1 - yl ) py rid ine - 3 - yl c yclo prop y l } methanol (CAS No. 2228179 -81 - 3) are likely to play an increasingly important role in the discovery and development of novel therapeutics. Their unique structural motifs offer opportunities for innovation across multiple therapeutic areas, particularly those involving complex biological pathways that require precise modulation.

The integration of experimental data with computational modeling represents a powerful approach to understanding the potential of this molecule. By combining traditional wet-lab techniques with cutting-edge computational methods, researchers can accelerate the pace at which new drug candidates are identified and validated. This interdisciplinary strategy holds great promise for advancing our ability to develop effective treatments for a wide range of diseases.